Cas no 483-17-0 (Cephaeline)

Cephaeline is a phenolic alkaloid in Indian ipecac Conclusion: cephaeline can effectively inhibit the infection of zikv and EBOV

Cephaeline structure

Product Name:Cephaeline

CAS No:483-17-0

Molecular Formula:C₂₈H₃₈N₂O₄

Molecular Weight:466.6123

CID:330838

PubChem ID:442195

Cephaeline Properties

Names and Identifiers

- 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1R)-
- (1'β)-7',10,11-Trimethoxyemetan-6'-ol
- 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]qui...
- 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-te
- CEPHAELINE
- 10,11,7'-Trimethoxy-emetan-6'-ol
- Cephaelin
- 7',10,11-Trimethoxyemetan-6'-ol
- Desmethylemetine
- QA971541A1
- Dihydropsychotrine
- Cepheline
- NSC32944
- Cephaelinel
- (-)-Cephaeline
- Prestwick2_000428
- Prestwick3_000428
- Prestwick1_000428
- Prestwick0_000428
- BSPBio_000416
- SPBio_002355
- CEPHAELINE [MI]
- AKOS030242139
- NS00041514
- HY-N4118
- ACon1_001325
- NCGC00180626-04
- MEGxp0_001992
- SR-02000000200-1
- CHEMBL255708
- CHEBI:3533
- SCHEMBL181711
- GNF-Pf-307
- NCI60_002878
- 6-ISOQUINOLINOL, 1-(((2S,3R,11BS)-3-ETHYL-1,3,4,6,7,11B-HEXAHYDRO-9,10-DIMETHOXY-2H-BENZO(A)QUINOLIZIN-2-YL)METHYL)-1,2,3,4-TETRAHYDRO-7-METHOXY-, (1R)-
- 5483-17-0
- 5853-29-2
- Q5063249
- C09390
- BRD-K80348542-001-01-4
- DTXSID501016520
- 483-17-0
- BDBM50478475
- CS-0032129
- Emetan-6'-ol, 7',10,11-trimethoxy-
- 1ST162321
- (1R)-1-[[(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
- UNII-QA971541A1
- Thiazole, 2-iodo-5-methyl-
- EINECS 207-591-6
- BPBio1_000458
- Alangine B
- MS-28608
- (1R)-1-(((2S,3R,11BS)-3-ETHYL-1,3,4,6,7,11B-HEXAHYDRO-9,10-DIMETHOXY-2H-BENZO(A)QUINOLIZIN-2-YL)METHYL)-1,2,3,4-TETRAHYDRO-7-METHOXY-6-ISOQUINOLINOL
- BRD-K80348542-339-03-4
- DTXCID401474711
- G60956
- (1R)-1-(((2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo(a)quinolizin-2-yl)methyl)-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
- GLXC-20548
- DTGZHCFJNDAHEN-OZEXIGSWSA-N
- DA-62210
- +Expand
- InChIKey： DTGZHCFJNDAHEN-OZEXIGSWSA-N
- Inchi： 1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23+,24-/m0/s1
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C([H])([H])N3C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[H])[C@@]([H])(C([H])([H])[C@]4([H])C5=C([H])C(=C(C([H])=C5C([H])([H])C([H])([H])N4[H])O[H])OC([H])([H])[H])C([H])([H])[C@@]3([H])C2=C1[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 466.283158g/mol
Surface Charge: 0
XLogP3: 4.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 466.283158g/mol
Monoisotopic Mass: 466.283158g/mol
Topological Polar Surface Area: 63.2Å²
Heavy Atom Count: 34
Complexity: 664
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 466.6

Experimental Properties

LogP: 4.90710
PSA: 63.19000
Refractive Index: 1.5800 (estimate)
Boiling Point: 569.42°C (rough estimate)
Melting Point: 115.5 ºC
Solubility: Almost insoluble (0.061 g/l) (25 º C),
Color/Form: Powder
Specific Rotation: D20 -43.4° (c = 2 in chloroform)
Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),

Cephaeline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DDSE-1mg	cephaeline	483-17-0	98%	1mg	$202.00	2024-05-01
A2B Chem LLC	AG23598-1mg	cephaeline	483-17-0	≥95%	1mg	$159.00	2024-04-19
ChemScence	CS-0032129-1mg	Cephaeline	483-17-0	98.41%	1mg	$230.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0330-1000mg	Cephaeline	483-17-0	98%	1000mg	$1200	2023-09-20
MedChemExpress	HY-N4118-1mg	Cephaeline	483-17-0	98.94%	1mg	￥1050	2024-04-18
TargetMol Chemicals	TN1480-1 mg	Cephaeline	483-17-0	99.88%	1mg	￥ 2,190	2023-07-11
TRC	C256700-1mg	Cephaeline	483-17-0		1mg	$ 181.00	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1480-1 mg	Cephaeline	483-17-0	99.88%	1mg	￥1987.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-207417-1 mg	Cephaeline,	483-17-0		1mg	￥2,482.00	2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70698-1mg	Cephaeline	483-17-0	98%	1mg	￥2017.00	2022-04-26

Cephaeline Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Cephaeline Related Literature

1. Certain reactions of the alkaloids of ipecacuanha

Alfred H. Allen,G. E. Scott-Smith Analyst 1902 27 345b
2. Deacetylisoipecoside: the key intermediate in the biosynthesis of the alkaloids cephaeline and emetine

Naotaka Nagakura,Gerhard H?fle,Meinhart H. Zenk J. Chem. Soc. Chem. Commun. 1978 896
3. Electroanalytical studies of antibacterial and diuretic drugs at rotating disc electrodes of gold and platinum

Edmund Bishop,Waqar Hussein Analyst 1984 109 913
4. CLI.—The alkaloids of ipecacuanha

Francis Howard Carr,Frank Lee Pyman J. Chem. Soc. Trans. 1914 105 1591
5. 1365. Alkaloid biosynthesis. Part IX. The Ipecacuanha alkaloids

A. R. Battersby,R. Binks,W. Lawrie,G. V. Parry,B. R. Webster J. Chem. Soc. 1965 7459
6. XXXVIII.—The alkaloids of ipecacuanha. Part II

Frank Lee Pyman J. Chem. Soc. Trans. 1917 111 419
7. Biosynthesis of the ipecac alkaloids and of ipecoside, a cleaved cyclopentane monoterpene

A. R. Battersby,B. Gregory Chem. Commun. (London) 1968 134
8. Biosynthesis of the Ipecac alkaloids and of ipecoside

A. R. Battersby,R. J. Parry J. Chem. Soc. D 1971 901
9. The use of bromine as a reagent in the determination of alkaloids

S. G. Walton,R. G. O'Brien Analyst 1931 56 714
10. Physiological chemistry

J. Chem. Soc. Abstr. 1917 112 i713

483-17-0 (Cephaeline) Related Products

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